2-(4-chlorophenyl)-3-(4-(dimethylamino)phenyl)-5-(4-nitrophenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione
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Description
2-(4-chlorophenyl)-3-(4-(dimethylamino)phenyl)-5-(4-nitrophenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione is a useful research compound. Its molecular formula is C25H21ClN4O5 and its molecular weight is 492.92. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant Activities
- Compounds similar to 2-(4-chlorophenyl)-3-(4-(dimethylamino)phenyl)-5-(4-nitrophenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione, such as isoxazole/pyrazole/pyrimidine substituted 5-nitrosation analogues, have been synthesized and evaluated for their anticonvulsant potency. These studies have shown varying degrees of anticonvulsant effectiveness, with pyrazole derivatives demonstrating higher anti-epileptic activity compared to isoxazole derivatives (Kosaraju Lahari & Raja Sundararajan, 2020).
Antimicrobial and Anti-inflammatory Agents
- Novel derivatives of isoxazole, such as the mentioned compound, have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities. Research in this area includes the preparation of compounds through multi-component cyclo-condensation reactions and their subsequent evaluation for biological activities (B. V. Kendre, M. G. Landge, & S. Bhusare, 2015).
Structural and Spectroscopic Characterization
- Studies on compounds with structural similarities to this compound include detailed spectroscopic characterization and molecular structure analysis using techniques like DFT and TD-DFT/PCM calculations. Such research provides insights into the molecular properties and potential applications of these compounds (Nuha Wazzan, Ohoud S. Al-Qurashi, & H. Faidallah, 2016).
Electronic Device Applications
- Research into the synthesis and structural analysis of compounds structurally related to this compound focuses on applications in electronic devices. Such studies investigate the stability and performance of these compounds when used in devices like field-effect transistors and inverters (Amit Kumar, A. K. Palai, T. Shin, Jaehyuk Kwon, & S. Pyo, 2018).
properties
IUPAC Name |
2-(4-chlorophenyl)-3-[4-(dimethylamino)phenyl]-5-(4-nitrophenyl)-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21ClN4O5/c1-27(2)17-7-3-15(4-8-17)22-21-23(35-29(22)19-9-5-16(26)6-10-19)25(32)28(24(21)31)18-11-13-20(14-12-18)30(33)34/h3-14,21-23H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCPFZMLSOGXVIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C2C3C(C(=O)N(C3=O)C4=CC=C(C=C4)[N+](=O)[O-])ON2C5=CC=C(C=C5)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21ClN4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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